N-(3,4-dimethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide

• Molecular Formula: C27H31N3O4S
• Molecular Weight: 493.6 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]benzenesulfonamide
• InChI: InChI=1S/C27H31N3O4S/c1-21-9-10-24(19-22(21)2)30(35(32,33)26-7-5-4-6-8-26)20-27(31)29-17-15-28(16-18-29)23-11-13-25(34-3)14-12-23/h4-14,19H,15-18,20H2,1-3H3
• InChI Key: CIGKSVLGIYAMRM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N(CC(=O)N2CCN(CC2)C3=CC=C(C=C3)OC)S(=O)(=O)C4=CC=CC=C4)C

Description

N-(3,4-dimethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide, also known as DPA-714, is a small molecule radioligand that is used in positron emission tomography (PET) imaging for the detection of neuroinflammation. It has gained attention in recent years due to its potential use in the diagnosis and treatment of various neurodegenerative diseases.

Mechanism of Action

N-(3,4-dimethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide binds to the TSPO with high affinity, leading to the accumulation of radioactivity in activated microglia and astrocytes. This allows for the visualization of neuroinflammation using PET imaging. The exact mechanism of action of N-(3,4-dimethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide in modulating neuroinflammation is still being investigated.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide has been shown to have minimal toxicity and is well-tolerated in both animal and human studies. It does not affect the normal function of microglia and astrocytes, and its binding to the TSPO is reversible. It has also been shown to have anti-inflammatory properties and may have potential therapeutic applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide is a valuable tool for the detection of neuroinflammation in vivo, allowing for the non-invasive monitoring of disease progression and treatment response. Its high affinity for the TSPO and its reversible binding make it a reliable radioligand for PET imaging. However, its use is limited by the availability of PET imaging facilities and the high cost of production.

Future Directions

There are many potential future directions for the use of N-(3,4-dimethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide in research and clinical settings. These include the development of new PET tracers with improved sensitivity and specificity, the investigation of its therapeutic potential in the treatment of neurodegenerative diseases, and the exploration of its role in other areas of inflammation and immune response. Further research is needed to fully understand the mechanisms of action of N-(3,4-dimethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide and its potential applications in the field of neuroscience.

Synthesis Methods

N-(3,4-dimethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide can be synthesized using a multistep process involving the reaction of 3,4-dimethylbenzenesulfonyl chloride with 1-(4-methoxyphenyl)piperazine, followed by the addition of 2-oxoethyl isocyanate. The final product is obtained through purification and characterization using various analytical techniques.

Scientific Research Applications

N-(3,4-dimethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide has been extensively studied in preclinical and clinical settings for its ability to bind to the translocator protein (TSPO) that is upregulated in activated microglia and astrocytes in the brain. This makes it a valuable tool for the detection and monitoring of neuroinflammation in various neurological disorders such as Alzheimer's disease, Parkinson's disease, multiple sclerosis, and traumatic brain injury.